Naringenin chalcone Naringenin chalcone Naringenin chalcone, also known as chalconaringenin or isosalipurpol, belongs to the class of organic compounds known as 2'-hydroxychalcones. These are organic compounds containing chalcone skeleton that carries a hydroxyl group at the 2'-position. Thus, naringenin chalcone is considered to be a flavonoid lipid molecule. Naringenin chalcone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, naringenin chalcone is primarily located in the membrane (predicted from logP). Naringenin chalcone participates in a number of enzymatic reactions. In particular, naringenin chalcone can be biosynthesized from trans-chalcone. Naringenin chalcone can also be converted into 2', 4, 4', 6'-tetrahydroxychalcone 4'-O-beta-D-glucoside. Outside of the human body, naringenin chalcone can be found in a number of food items such as nance, oregon yampah, yautia, and persian lime. This makes naringenin chalcone a potential biomarker for the consumption of these food products.
2',4,4',6'-tetrahydroxychalcone is a member of the class of chalcones that is trans-chalcone substituted by hydroxy groups at positions 2' ,4, 4', and 6' respectively. It has a role as a metabolite, an anti-allergic agent and an anti-inflammatory agent. It is a polyphenol and a member of chalcones. It derives from a trans-chalcone.
Brand Name: Vulcanchem
CAS No.: 73692-50-9
VCID: VC0150382
InChI: InChI=1S/C15H12O5/c16-10-4-1-9(2-5-10)3-6-12(18)15-13(19)7-11(17)8-14(15)20/h1-8,16-17,19-20H/b6-3+
SMILES: C1=CC(=CC=C1C=CC(=O)C2=C(C=C(C=C2O)O)O)O
Molecular Formula: C15H12O5
Molecular Weight: 272.25 g/mol

Naringenin chalcone

CAS No.: 73692-50-9

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VCID: VC0150382

Molecular Formula: C15H12O5

Molecular Weight: 272.25 g/mol

Naringenin chalcone - 73692-50-9

CAS No. 73692-50-9
Product Name Naringenin chalcone
Molecular Formula C15H12O5
Molecular Weight 272.25 g/mol
IUPAC Name (E)-3-(4-hydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
Standard InChI InChI=1S/C15H12O5/c16-10-4-1-9(2-5-10)3-6-12(18)15-13(19)7-11(17)8-14(15)20/h1-8,16-17,19-20H/b6-3+
Standard InChIKey YQHMWTPYORBCMF-ZZXKWVIFSA-N
Isomeric SMILES C1=CC(=CC=C1/C=C/C(=O)C2=C(C=C(C=C2O)O)O)O
SMILES C1=CC(=CC=C1C=CC(=O)C2=C(C=C(C=C2O)O)O)O
Canonical SMILES C1=CC(=CC=C1C=CC(=O)C2=C(C=C(C=C2O)O)O)O
Melting Point 184°C
Physical Description Solid
Description Naringenin chalcone, also known as chalconaringenin or isosalipurpol, belongs to the class of organic compounds known as 2'-hydroxychalcones. These are organic compounds containing chalcone skeleton that carries a hydroxyl group at the 2'-position. Thus, naringenin chalcone is considered to be a flavonoid lipid molecule. Naringenin chalcone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, naringenin chalcone is primarily located in the membrane (predicted from logP). Naringenin chalcone participates in a number of enzymatic reactions. In particular, naringenin chalcone can be biosynthesized from trans-chalcone. Naringenin chalcone can also be converted into 2', 4, 4', 6'-tetrahydroxychalcone 4'-O-beta-D-glucoside. Outside of the human body, naringenin chalcone can be found in a number of food items such as nance, oregon yampah, yautia, and persian lime. This makes naringenin chalcone a potential biomarker for the consumption of these food products.
2',4,4',6'-tetrahydroxychalcone is a member of the class of chalcones that is trans-chalcone substituted by hydroxy groups at positions 2' ,4, 4', and 6' respectively. It has a role as a metabolite, an anti-allergic agent and an anti-inflammatory agent. It is a polyphenol and a member of chalcones. It derives from a trans-chalcone.
Synonyms 2',4,4',6'-tetrahydroxychalcone
chalconaringenin
naringenin chalcone
naringenin chalcone, (E)-isome
PubChem Compound 5280960
Last Modified Nov 11 2021
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